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Compound of Interest

Compound Name: Methyl 4-(aminomethyl)benzoate

Cat. No.: B095462 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl 4-
(aminomethyl)benzoate hydrochloride

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Methyl 4-(aminomethyl)benzoate hydrochloride, tailored for researchers,

scientists, and professionals in drug development.

Chemical Identity and Structure
Methyl 4-(aminomethyl)benzoate hydrochloride is an amino acid ester hydrochloride.[1][2] It

is identified by the CAS Number 6232-11-7.[1][3][4]
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Identifier Value

IUPAC Name
methyl 4-

(aminomethyl)benzoate;hydrochloride[4]

CAS Number 6232-11-7[1][3][4]

Molecular Formula C9H12ClNO2[1][4]

Molecular Weight 201.65 g/mol [1][3][4]

InChI
InChI=1S/C9H11NO2.ClH/c1-12-9(11)8-4-2-

7(6-10)3-5-8;/h2-5H,6,10H2,1H3;1H[1][4]

InChIKey GIZCKBSSWNIUMZ-UHFFFAOYSA-N[1][4][5]

SMILES COC(=O)C1=CC=C(C=C1)CN.Cl[4]

Synonyms

4-(Aminomethyl)benzoic Acid Methyl Ester

Hydrochloride, Methyl p-(Aminomethyl)benzoate

Hydrochloride, 4-Methoxycarbonyl-benzylamine

hydrochloride[1][3]

Physical Properties
The physical characteristics of Methyl 4-(aminomethyl)benzoate hydrochloride are

summarized below.

Property Value

Appearance White to almost white crystalline powder.[1][3]

Melting Point 234-243 °C (decomposes)[1]

Storage Temperature Room temperature, in an inert atmosphere.[1][6]

Chemical and Spectroscopic Properties
This section details the key chemical and spectroscopic data for Methyl 4-
(aminomethyl)benzoate hydrochloride.
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Spectroscopic Data
Technique Data

¹H NMR (400 MHz, DMSO-d6)

δ (ppm): 8.61 (br, 3H, NH3), 7.96-8.01 (m, 2H,

2-HB, 6-HB), 7.63-7.67 (m, 2H, 3-HB, 5-HB),

4.10 (s, 2H, H3NCH2), 3.86 (s, 3H, CO2CH3)[1]

¹³C NMR (101 MHz, DMSO-d6)

δ (ppm): 165.9 (CO2CH3), 139.4 (C-4B), 129.5

(C-1B), 129.3 (C-2B, C-6B), 129.2 (C-3B, C-5B),

52.2 (CO2CH3), 41.7 (H3NCH2)[1]

FT-IR (cm⁻¹)

2963 (NH3+), 2878 (C-H aliphatic), 2573

(NH3+), 1678 (C=O), 1597, 1578, 1477 (C=C

aromatic), 864 (aromatic ring out-of-plane

bending)[1]

High-Resolution Mass Spectrometry (HRMS,

APCI)

m/z = 166.0865 (Calculated for C9H12NO2

[M+H]⁺: 166.0863)[1]

Chromatographic Data
Technique Data

High-Performance Liquid Chromatography

(HPLC)

Purity: >98.0%[3], Retention Time (tR) = 6.4

min[1]

Thin Layer Chromatography (TLC)
Rf = 0.22 (Eluent: ethyl acetate/1%

diethylmethylamine)[1]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of Methyl 4-(aminomethyl)benzoate
hydrochloride are provided below.

Synthesis of Methyl 4-(aminomethyl)benzoate
hydrochloride
This compound can be synthesized via the esterification of 4-(aminomethyl)benzoic acid.[1]
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Reactants:

4-(Aminomethyl)benzoic acid

Methanol (solvent)

Thionyl chloride

Procedure:

Dissolve 4-(aminomethyl)benzoic acid in methanol at room temperature.[1]

Slowly add thionyl chloride dropwise to the solution.[1]

Stir the reaction mixture at room temperature overnight.[1]

Remove the solvent by distillation under reduced pressure to yield the final product as a

colorless solid.[1]
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Synthesis Workflow of Methyl 4-(aminomethyl)benzoate hydrochloride
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Methyl 4-(aminomethyl)benzoate hydrochloride

Isolation
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Caption: Synthesis workflow for Methyl 4-(aminomethyl)benzoate hydrochloride.
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Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectra were recorded on a 400 MHz and 101 MHz spectrometer,

respectively.[1] The solvent used was deuterated dimethyl sulfoxide (DMSO-d6).[1]

Chemical shifts are reported in parts per million (ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy:

The FT-IR spectrum was obtained to identify the functional groups present in the

molecule.[1] The analysis showed characteristic absorption peaks for the amine, aliphatic

C-H, carbonyl, and aromatic C=C bonds.[1]

High-Resolution Mass Spectrometry (HRMS):

HRMS was performed using Atmospheric Pressure Chemical Ionization (APCI) to

determine the exact mass of the molecule, confirming its elemental composition.[1]

High-Performance Liquid Chromatography (HPLC):

HPLC analysis was used to determine the purity of the compound, which was found to be

greater than 98.0%.[1][3]

Argentometric Titration:

The purity of the compound can also be determined by argentometric titration, with an

assay range of 96.0 to 104.0%.[7]

Applications and Uses
Methyl 4-(aminomethyl)benzoate hydrochloride serves as a valuable building block in organic

synthesis. It is notably used in the preparation of other complex molecules, such as methyl 4-

((3-butyl-3-phenylureido)methyl)benzoate.[1] Furthermore, it plays a role in the synthesis of

novel hepatitis C virus (HCV) helicase inhibitors.[1][2]

Safety and Handling
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This compound is classified as an irritant.[1] It is known to cause skin and serious eye irritation,

and may also cause respiratory irritation.[4][5] Standard safety precautions, such as wearing

protective gloves, clothing, and eye protection, should be followed when handling this

chemical.[5] It is recommended to avoid breathing in the dust, fumes, or spray.[5] For detailed

safety information, refer to the Safety Data Sheet (SDS).[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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